Cas no 1112948-62-5 (Fatostatin A)

Fatostatin A structure
Fatostatin A structure
Product Name:Fatostatin A
CAS No:1112948-62-5
MF:C28H28BN3O4S
MW:513.415625572205
CID:833347
Update Time:2026-04-29

Fatostatin A Chemical and Physical Properties

Names and Identifiers

    • Fatostatin A
    • 3-(1H-Indol-6-yl)-1-[(4-methylphenyl)sulfonyl]-5-(4,4,5,5-tetrame thyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • Inchi: InChI=1S/C28H28BN3O4S/c1-18-6-10-22(11-7-18)37(33,34)32-17-24(20-9-8-19-12-13-30-25(19)14-20)23-15-21(16-31-26(23)32)29-35-27(2,3)28(4,5)36-29/h6-17,30H,1-5H3
    • InChI Key: ARAIBKKIGXPKMH-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=CC4=C(C=C3)C=CN4)C5=C2N=CC(=C5)B6OC(C)(C)C(C)(C)O6

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4

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